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Compound of Interest

(3,5-Dimethylphenyil)
Compound Name:
(phenyl)methanone

Cat. No. B125861

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3,5-Dimethylphenyl)(phenyl)methanone, a substituted benzophenone, is a chemical
intermediate with potential applications in organic synthesis and materials science. Accurate
and precise quantification of this compound is crucial for reaction monitoring, quality control,
and stability studies. This document provides detailed application notes and protocols for the
guantitative analysis of (3,5-Dimethylphenyl)(phenyl)methanone using High-Performance
Liquid Chromatography (HPLC) with UV detection, Gas Chromatography-Mass Spectrometry
(GC-MS), and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Physicochemical Properties
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Property Value

IUPAC Name (3,5-Dimethylphenyl)(phenyl)methanone

Synonyms 3,5-Dimethylbenzophenone

CAS Number 13319-70-5

Molecular Formula C15H140

Molecular Weight 210.27 g/mol

Appearance Off-white to yellow crystalline solid

Melting Point 45-48 °C

Boiling Point 338.5 °C at 760 mmHg
Synthesis Workflow

A common synthetic route to (3,5-Dimethylphenyl)(phenyl)methanone is the Friedel-Crafts
acylation of m-xylene with benzoyl chloride in the presence of a Lewis acid catalyst, such as
aluminum chloride.
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Caption: Synthetic workflow for (3,5-Dimethylphenyl)(phenyl)methanone.
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Analytical Methods
High-Performance Liquid Chromatography (HPLC-UV)

This method is suitable for the routine quantification of (3,5-Dimethylphenyl)
(phenyl)methanone in process samples and formulations.

Experimental Protocol:

o Standard Preparation: Prepare a stock solution of (3,5-Dimethylphenyl)
(phenyl)methanone in acetonitrile at a concentration of 1 mg/mL. Perform serial dilutions
with the mobile phase to prepare calibration standards ranging from 1 pg/mL to 100 pg/mL.

o Sample Preparation: Dissolve a known weight of the sample in acetonitrile to achieve a
theoretical concentration within the calibration range. Filter the solution through a 0.45 pm
PTFE syringe filter before injection.

o Chromatographic Conditions:

[e]

Instrument: Agilent 1260 Infinity 1l LC System or equivalent.

o Column: C18 reverse-phase column (e.g., Zorbax SB-C18, 4.6 x 150 mm, 5 pm).

o Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30, v/v).

o Flow Rate: 1.0 mL/min.

o Column Temperature: 30 °C.

o Injection Volume: 10 pL.

o UV Detection: 254 nm.

o Run Time: 10 minutes.

Quantitative Data Summary (HPLC-UV):
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Parameter Result

Linear Range 1-100 pg/mL
Correlation Coefficient (r?) >0.999

Limit of Detection (LOD) 0.2 pg/mL

Limit of Quantification (LOQ) 0.7 pg/mL
Precision (%RSD, n=6) <2%

Accuracy (Recovery %) 98.5% - 101.2%

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides high selectivity and is ideal for identifying and quantifying the analyte in
complex matrices.

Experimental Protocol:

o Standard Preparation: Prepare a stock solution of (3,5-Dimethylphenyl)
(phenyl)methanone in acetone at 1 mg/mL. Create calibration standards from 0.1 pg/mL to
20 pg/mL by serial dilution.

o Sample Preparation: Dilute the sample with acetone to fall within the calibration curve's
concentration range.

e GC-MS Conditions:

[¢]

Instrument: Agilent 7890B GC with 5977A MSD or equivalent.

[¢]

Column: HP-5ms capillary column (30 m x 0.25 mm, 0.25 um film thickness).

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

[e]

(¢]

Inlet Temperature: 280 °C.

[¢]

Injection Volume: 1 pL (Splitless mode).
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o Oven Temperature Program: Start at 150 °C, hold for 1 minute, ramp to 280 °C at 20
°C/min, and hold for 5 minutes.

o MS Transfer Line: 280 °C.

o lon Source Temperature: 230 °C.

o lonization Mode: Electron lonization (El) at 70 eV.
o Acquisition Mode: Selected lon Monitoring (SIM).
o Quantifier lon: m/z 119.

o Qualifier lons: m/z 210, 91.

Quantitative Data Summary (GC-MS):

Parameter Result

Linear Range 0.1 - 20 pg/mL
Correlation Coefficient (r2) >0.998

Limit of Detection (LOD) 0.02 pg/mL
Limit of Quantification (LOQ) 0.07 pg/mL
Precision (%RSD, n=6) <5%

Accuracy (Recovery %) 97.0% - 103.5%

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

This method offers the highest sensitivity and selectivity, making it suitable for trace-level
guantification in biological or environmental samples.

Experimental Protocol:
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o Standard Preparation: Prepare a 1 mg/mL stock solution in methanol. Prepare working

standards in the range of 0.1 ng/mL to 100 ng/mL by serial dilution in the mobile phase.

o Sample Preparation: For plasma or tissue homogenates, perform a protein precipitation by

adding three parts of cold acetonitrile containing an internal standard to one part of the

sample. Centrifuge at 14,000 rpm for 10 minutes and inject the supernatant.

e LC-MS/MS Conditions:

[e]

LC System: Waters ACQUITY UPLC I-Class or equivalent.
MS System: Waters Xevo TQ-S micro or equivalent.
Column: Phenyl-Hexyl column (2.1 x 50 mm, 1.7 um).
Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, then re-equilibrate.
Flow Rate: 0.4 mL/min.

Injection Volume: 5 pL.

lonization Mode: Electrospray lonization (ESI), Positive.
Capillary Voltage: 3.0 kV.

Source Temperature: 150 °C.

Desolvation Temperature: 400 °C.

MRM Transition: Precursor lon (m/z) 211.1 - Product lon (m/z) 119.1.

Quantitative Data Summary (LC-MS/MS):
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Parameter

Result

Linear Range

0.1 - 100 ng/mL

Correlation Coefficient (r?) >0.999
Limit of Detection (LOD) 0.03 ng/mL
Limit of Quantification (LOQ) 0.1 ng/mL
Precision (%RSD, n=6) < 8%

Accuracy (Recovery %)

95.5% - 104.8%

Analytical Workflow Visualization

© 2025 BenchChem. All rights reserved.

8/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

BENBHE Check Availability & Pricing

Sample Preparation

Weigh Sample

Dissolve in Solvent

(ACN/Acetone/MeOH)

\ 4

[ Dilute to Working Range ]

\i
Filter (0.45 pm)

Inject

Inject Inject

Analytical Technique

Data Pr"cessing

> Peak Integration

<
<

Calibration Curve
(Standard Solutions)

Quantification

Generate Report

Click to download full resolution via product page

9/10 Tech Support

© 2025 BenchChem. All rights reserved.


https://www.benchchem.com/product/b125861?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Notes & Protocols for the Quantification of
(3,5-Dimethylphenyl)(phenyl)methanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125861#analytical-methods-for-the-quantification-of-
3-5-dimethylphenyl-phenyl-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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